Cas no 820977-04-6 (3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, ethyl ester)

• Product name: 3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, ethyl ester
• CAS No: 820977-04-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 698925
• PubChem ID: 71420146

3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, ethyl ester
• ethyl 3-(ethoxymethyl)-2-oxopent-3-enoate
• DTXSID20839354
• ethyl 3-ethoxymethyl-2-oxo-3-pentenoate
• 820977-04-6

• Inchi： InChI=1S/C10H16O4/c1-4-8(7-13-5-2)9(11)10(12)14-6-3/h4H,5-7H2,1-3H3
• InChI Key： OLVVAHRFWQSURK-UHFFFAOYSA-N
• SMILES： CCOCC(=CC)C(=O)C(=O)OCC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.2